1-Tert-butyl 2-methyl 5,5-dimethyl-3-oxopyrrolidine-1,2-dicarboxylate

Specification

• CAS No.: 1426680-65-0
• Molecular Formula: C13H21NO5
• Molecular Weight: 271.313
• IUPAC Name: 1-O-tert-butyl 2-O-methyl 5,5-dimethyl-3-oxopyrrolidine-1,2-dicarboxylate
• Standard InChI: InChI=1S/C13H21NO5/c1-12(2,3)19-11(17)14-9(10(16)18-6)8(15)7-13(14,4)5/h9H,7H2,1-6H3
• Standard InChI Key: UNGYRPMFYJYBMM-UHFFFAOYSA-N
• SMILES: CC1(CC(=O)C(N1C(=O)OC(C)(C)C)C(=O)OC)C

Introduction

1-Tert-butyl 2-methyl 5,5-dimethyl-3-oxopyrrolidine-1,2-dicarboxylate is a synthetic organic compound with the molecular formula $C_{13}H_{21}NO_5$ and a molecular weight of 271.31 g/mol. It is classified under pyrrolidine derivatives and is often used as an intermediate in pharmaceutical and chemical synthesis. The compound is identified by its CAS number 1426680-65-0 and has various synonyms, including Methyl 1-Boc-5,5-dimethyl-3-oxopyrrolidine-2-carboxylate and 1-O-tert-butyl 2-O-methyl 5,5-dimethyl-3-oxopyrrolidine-1,2-dicarboxylate.

Applications

The primary use of 1-Tert-butyl 2-methyl 5,5-dimethyl-3-oxopyrrolidine-1,2-dicarboxylate is as a building block in the synthesis of biologically active molecules. Its tert-butyl group serves as a protecting group for carboxylic acids during chemical reactions, while the methyl ester facilitates further functionalization.

Key Applications:

• Pharmaceutical Synthesis: Used in the preparation of drugs targeting enzymatic pathways.

• Chemical Research: Serves as an intermediate in the development of new organic compounds.

• Material Science: Potential applications in polymer precursors due to its functional groups.

Synthesis and Preparation

The synthesis of this compound typically involves esterification reactions using pyrrolidine derivatives as starting materials. Specific details on its preparation are proprietary to manufacturers but generally follow standard organic synthesis protocols.

Suppliers:

Several suppliers globally provide this compound for research purposes:

• Suzhou ARTK Medchem Co., Ltd.

• PharmaBlock Sciences (Nanjing), Inc.

• Bide Pharmatech Ltd..

Structural and Spectroscopic Analysis

The structure of 1-Tert-butyl 2-methyl 5,5-dimethyl-3-oxopyrrolidine-1,2-dicarboxylate has been confirmed through techniques such as:

• NMR Spectroscopy (¹H and ¹³C): Provides insights into the electronic environment of hydrogen and carbon atoms.

• Mass Spectrometry (MS): Confirms molecular weight and fragmentation patterns.
  These analyses ensure its purity and suitability for use in advanced research applications.